Cas no 1823330-65-9 (tert-butyl 5-Oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate)

• Product Name: tert-butyl 5-Oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate
• CAS No: 1823330-65-9
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD27978691
• CID: 4621178
• Update Time: 2025-09-18

tert-butyl 5-Oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-Oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate
• 5-Oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylic acid, 1,1-dimethylethyl ester
• W14096

• MDL： MFCD27978691
• Inchi： 1S/C11H17NO3/c1-10(2,3)15-9(13)12-7-11(8-12)5-4-6-14-11/h4-5H,6-8H2,1-3H3
• InChI Key： LIBBJPJHINROLG-UHFFFAOYSA-N
• SMILES： O1CC=CC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 0.8
• Topological Polar Surface Area: 38.8

Additional information on tert-butyl 5-Oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate

tert-butyl 5-Oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate

The compound tert-butyl 5-Oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate (CAS No: 1823330-65-9) is a unique organic compound with a complex spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is formed by a six-membered ring fused to a seven-membered ring, creating a highly rigid and stable framework. The presence of the tert-butyl group and the carboxylate functional group adds to the molecule's versatility, making it suitable for various applications in organic synthesis and materials science.

Recent studies have highlighted the potential of tert-butyl 5-Oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate in drug design due to its ability to act as a bioisostere. Bioisosteres are structural analogs of bioactive compounds that retain similar biological activity while offering improved pharmacokinetic properties. This compound's spirocyclic structure allows for precise control over steric and electronic properties, making it an attractive candidate for medicinal chemists exploring new drug leads.

In addition to its role in drug discovery, tert-butyl 5-Oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate has been investigated for its applications in polymer chemistry. The rigid spirocyclic backbone can serve as a building block for constructing advanced materials with tailored mechanical and thermal properties. Researchers have demonstrated that incorporating this compound into polymer networks can enhance their resistance to degradation under harsh environmental conditions, opening new avenues for its use in high-performance materials.

The synthesis of tert-butyl 5-Oxa-2-azaspiro[3.4]oct-7-enecarboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization with the tert-butyl and carboxylate groups. Recent advancements in catalysis have enabled higher yields and improved selectivity in these reactions, making the compound more accessible for large-scale production.

From an environmental perspective, tert-butyl 5-Oxa-2-azaspiro[3.4]octenecarboxylate exhibits low toxicity and biodegradability under controlled conditions, which aligns with current trends toward sustainable chemistry practices. Its compatibility with eco-friendly manufacturing processes further enhances its appeal as a versatile building block in chemical synthesis.

In conclusion, tert-butyl 5-Oxa-2azaspiro[3.4]octenecarboxylate (CAS No: 1823330659) is a multifaceted compound with significant potential across diverse fields, including drug discovery, materials science, and sustainable chemistry. Its unique structural features and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions to complex chemical challenges.